[1-(4-Fluorophenyl)-3-(methylsulfanyl)propan-2-yl](methyl)amine hydrochloride

• IUPAC Name: 1-(4-fluorophenyl)-N-methyl-3-methylsulfanylpropan-2-amine;hydrochloride
• InChI: InChI=1S/C11H16FNS.ClH/c1-13-11(8-14-2)7-9-3-5-10(12)6-4-9;/h3-6,11,13H,7-8H2,1-2H3;1H
• InChI Key: RMEBEMYAPJKWLI-UHFFFAOYSA-N
• Canonical SMILES: CNC(CC1=CC=C(C=C1)F)CSC.Cl
• Molecular Formula: C11H17ClFNS
• Molecular Weight: 249.78 g/mol
• CAS No.: 2225147-50-0

Description

[1-(4-Fluorophenyl)-3-(methylsulfanyl)propan-2-yl](methyl)amine hydrochloride is a useful research compound. Its molecular formula is C11H17ClFNS and its molecular weight is 249.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

The compound has been involved in the synthesis of pyridonecarboxylic acids, acting as a precursor in creating antibacterial agents. These synthesized compounds showed promising in vitro and in vivo antibacterial activities, suggesting potential applications in developing new antibiotics (Egawa et al., 1984).

Fluorogenic Reagent for Primary Amines

A fluorogenic reagent developed for the analysis of primary amines and aminated carbohydrates leverages similar structural motifs for labeling and analysis through HPLC, CE, and MALDI/MS. This application demonstrates its utility in biochemical analysis and research, providing a tool for studying peptides and oligosaccharides (Chen & Novotny, 1997).

Polymer Electrolytes Synthesis

In materials science, a guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolyte was synthesized using a fluorophenyl-amine reaction. This application in energy storage highlights the compound's contribution to developing advanced materials for batteries and fuel cells (Kim et al., 2011).

Catalyst- and Solvent-Free Synthesis

The compound has also found use in a catalyst- and solvent-free synthesis method for creating benzamides through microwave-assisted Fries rearrangement. This eco-friendly synthetic route offers advantages in terms of efficiency and environmental impact, demonstrating the compound's role in green chemistry (Moreno-Fuquen et al., 2019).

Identification of Radiolysis Products

In pharmaceutical studies, it has been used to identify radiolysis products of thiamphenicol, revealing insights into the stability and degradation pathways of pharmaceutical compounds. This research is critical for ensuring the safety and efficacy of medications (Marciniec et al., 2010).